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Abstract

(Rac)-AZD8186 is a potent and selective inhibitor of the phosphoinositide 3-kinase (PI13K) beta
(PI3KP) and delta (P13Kd) isoforms, which are critical components of the PIBK/AKT/mTOR
signaling pathway. Dysregulation of this pathway is a hallmark of many cancers, making
AZD8186 a promising therapeutic agent. The detection and quantification of AZD8186 and its
metabolites in biological matrices are essential for pharmacokinetic (PK), pharmacodynamic
(PD), and drug metabolism and pharmacokinetics (DMPK) studies. This document provides
detailed application notes and protocols for the analysis of (Rac)-AZD8186 and its metabolites
using mass spectrometry-based methods, primarily focusing on liquid chromatography-tandem
mass spectrometry (LC-MS/MS).

Introduction

AZD8186 is an orally bioavailable small molecule that targets the p110( and p1104 catalytic
subunits of PI3K. By inhibiting these isoforms, AZD8186 effectively downregulates the
PI3K/AKT/mTOR signaling cascade, leading to decreased tumor cell proliferation and survival.
[1] Understanding the metabolic fate of AZD8186 is crucial for characterizing its overall
exposure, identifying potentially active or toxic metabolites, and establishing a comprehensive
pharmacokinetic profile.
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Mass spectrometry, particularly when coupled with liquid chromatography, offers the high
sensitivity and selectivity required for the quantitative analysis of drugs and their metabolites in
complex biological fluids such as plasma. A validated bioanalytical method for the
determination of (Rac)-AZD8186 and its active metabolite, AZ13472080, in plasma has been
developed and utilized in clinical trials.[2] This document outlines the key experimental
procedures and provides representative protocols for such analyses.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of (Rac)-AZD8186 and a
general workflow for the mass spectrometric analysis of its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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